Sandoz L1 32-468
Sandoz L1 32-468
LI 32-468 is a beta-2 selective adrenoreceptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
81840-58-6
VCID:
VC0533084
InChI:
InChI=1S/C21H31NO3/c1-20(2,3)22-13-15(23)14-25-18-9-7-8-16-17(18)12-21(19(16)24)10-5-4-6-11-21/h7-9,15,22-23H,4-6,10-14H2,1-3H3/t15-/m0/s1
SMILES:
CC(C)(C)NCC(COC1=CC=CC2=C1CC3(C2=O)CCCCC3)O
Molecular Formula:
C21H31NO3
Molecular Weight:
345.5 g/mol
Sandoz L1 32-468
CAS No.: 81840-58-6
Inhibitors
VCID: VC0533084
Molecular Formula: C21H31NO3
Molecular Weight: 345.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 81840-58-6 |
---|---|
Product Name | Sandoz L1 32-468 |
Molecular Formula | C21H31NO3 |
Molecular Weight | 345.5 g/mol |
IUPAC Name | 4-[(2S)-3-(tert-butylamino)-2-hydroxypropoxy]spiro[3H-indene-2,1'-cyclohexane]-1-one |
Standard InChI | InChI=1S/C21H31NO3/c1-20(2,3)22-13-15(23)14-25-18-9-7-8-16-17(18)12-21(19(16)24)10-5-4-6-11-21/h7-9,15,22-23H,4-6,10-14H2,1-3H3/t15-/m0/s1 |
Standard InChIKey | YLBMSIZZTJEEIO-HNNXBMFYSA-N |
Isomeric SMILES | CC(C)(C)NC[C@@H](COC1=CC=CC2=C1CC3(C2=O)CCCCC3)O |
SMILES | CC(C)(C)NCC(COC1=CC=CC2=C1CC3(C2=O)CCCCC3)O |
Canonical SMILES | CC(C)(C)NCC(COC1=CC=CC2=C1CC3(C2=O)CCCCC3)O |
Appearance | Solid powder |
Description | LI 32-468 is a beta-2 selective adrenoreceptor antagonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-(3-tert-butylamino-2-hydroxypropoxy)spiro(cyclohexane-1,2-indan)-1-one L1 32-468 LI 32-468 LI 32468 LI-32-468 SAN 32-468 SAN-32-468 Sandoz L1 32-468 |
Reference | 1: Nathanson JA. Biochemical and physiological effects of S-32-468, a beta-adrenoceptor antagonist with possible oculoselectivity. Curr Eye Res. 1985 Mar;4(3):191-7. PubMed PMID: 2861973. 2: Joseph R, Steiner TJ, Schultz LU, Clifford Rose F. Platelet activity and selective beta-blockade in migraine prophylaxis. Stroke. 1988 Jun;19(6):704-8. PubMed PMID: 2897733. 3: Cleeves L, Findley LJ. Beta-adrenoreceptor mechanisms in essential tremor: a comparative single dose study of the effect of a non-selective and a beta-2 selective adrenoreceptor antagonist. J Neurol Neurosurg Psychiatry. 1984 Sep;47(9):976-82. PubMed PMID: 6148382; PubMed Central PMCID: PMC1028001. 4: Trope GE, Clark B. Binding potencies of 3 new beta 2 specific blockers to beta receptors in the ciliary processes and the possible relevance of these drugs to intraocular pressure control. Br J Ophthalmol. 1984 Apr;68(4):245-7. PubMed PMID: 6142724; PubMed Central PMCID: PMC1040306. 5: Liu GS, Trope GE, Basu PK. Beta adrenoceptors and regenerating corneal epithelium. J Ocul Pharmacol. 1990 Summer;6(2):101-12. PubMed PMID: 1975615. |
PubChem Compound | 133769 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume